Cas no 866149-37-3 (2-[4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile)

2-[4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile structure
866149-37-3 structure
Product Name:2-[4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile
CAS No:866149-37-3
MF:C11H10N4O
MW:214.223301410675
MDL:MFCD04126410
CID:4662952
PubChem ID:5211749
Update Time:2024-03-01

2-[4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-acetonitrile, 4,5-dihydro-4-(4-methylphenyl)-5-oxo-
    • 2-[4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile
    • MDL： MFCD04126410
    • Inchi： 1S/C11H10N4O/c1-9-2-4-10(5-3-9)14-8-13-15(7-6-12)11(14)16/h2-5,8H,7H2,1H3
    • InChI Key： CHJUZSQNDVNZHJ-UHFFFAOYSA-N
    • SMILES： N1(CC#N)C(=O)N(C2=CC=C(C)C=C2)C=N1

Computed Properties

  • Exact Mass: 214.08546096g/mol
  • Monoisotopic Mass: 214.08546096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 59.7Ų

2-[4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile Security Information

2-[4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR33425-1g
2-[4-(4-Methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile
 866149-37-3 tech
1g
 £1078.00 2025-02-20
abcr
AB298231-500 mg
2-[4-(4-Methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile; .
 866149-37-3
500 mg
 €678.60 2023-07-20
abcr
AB298231-1 g
2-[4-(4-Methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile; .
 866149-37-3
1 g
 €1,312.80 2023-07-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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2-[4-(4-Methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile
 866149-37-3 90%
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abcr
AB298231-500mg
2-[4-(4-Methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile; .
 866149-37-3
500mg
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abcr
AB298231-1g
2-[4-(4-Methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile; .
 866149-37-3
1g
 €1312.80 2025-04-16
A2B Chem LLC
AI81277-1mg
2-[4-(4-Methylphenyl)-5-oxo-4,5-dihydro-1h-1,2,4-triazol-1-yl]acetonitrile
 866149-37-3 >90%
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A2B Chem LLC
AI81277-5mg
2-[4-(4-Methylphenyl)-5-oxo-4,5-dihydro-1h-1,2,4-triazol-1-yl]acetonitrile
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A2B Chem LLC
AI81277-10mg
2-[4-(4-Methylphenyl)-5-oxo-4,5-dihydro-1h-1,2,4-triazol-1-yl]acetonitrile
 866149-37-3 >90%
10mg
 $240.00 2024-04-19
A2B Chem LLC
AI81277-500mg
2-[4-(4-Methylphenyl)-5-oxo-4,5-dihydro-1h-1,2,4-triazol-1-yl]acetonitrile
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2-[4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:866149-37-3)2-[4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile
Order Number:A1183243
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:51
Price ($):550.0
Email:sales@amadischem.com

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866149-37-3 (2-[4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile) Related Products

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Amadis Chemical Company Limited
(CAS:866149-37-3)2-[4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetonitrile
A1183243
Purity:99%
Quantity:1g
Price ($):550.0
Email